Cas no 1219939-32-8 (tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate
• CAS No: 1219939-32-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5098293
• Update Time: 2026-03-02

tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-(3-(hydroxymethyl)pyrrolidin-3-yl)carbamate
• tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate

• Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(14)12-10(7-13)4-5-11-6-10/h11,13H,4-7H2,1-3H3,(H,12,14)/t10-/m0/s1
• InChI Key： AXNAHFQBVPFTPL-JTQLQIEISA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@]1(CO)CCNC1

Additional information on tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate

tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate (CAS No. 1219939-32-8): A Comprehensive Overview

tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate (CAS No. 1219939-32-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino alcohol, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butyl carbamate protecting group and the (3S)-3-(hydroxymethyl)pyrrolidine moiety, make it an essential building block in the development of novel therapeutic agents.

The tert-butyl carbamate protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. This protecting group effectively shields the amine functionality from unwanted reactions, allowing for selective functionalization at other sites of the molecule. The (3S)-3-(hydroxymethyl)pyrrolidine moiety, on the other hand, introduces chirality and hydrophilicity, which are critical for optimizing the pharmacological properties of the final product.

Recent advancements in medicinal chemistry have highlighted the importance of tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate in the synthesis of compounds with diverse biological activities. For instance, this compound has been utilized as an intermediate in the development of G protein-coupled receptor (GPCR) modulators, which are key targets for treating a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes.

In addition to its role in GPCR modulation, tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate has shown promise in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are implicated in various diseases, particularly cancer. By incorporating this compound into kinase inhibitor designs, researchers have been able to develop more potent and selective inhibitors with improved pharmacokinetic properties.

The structural flexibility and chemical reactivity of tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate also make it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated using this compound as a building block have led to the discovery of novel scaffolds with diverse biological activities. These libraries are invaluable tools for high-throughput screening and hit identification in drug discovery programs.

Moreover, the chiral nature of (3S)-3-(hydroxymethyl)pyrrolidine has been exploited in asymmetric synthesis strategies to produce enantiomerically pure compounds. Enantiomeric purity is crucial for ensuring optimal therapeutic efficacy and minimizing side effects, particularly in the development of chiral drugs. The ability to control chirality during synthesis is a significant advantage offered by tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate.

From a synthetic perspective, tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate can be prepared through several well-established routes. One common method involves the reaction of (S)-(+)-1-benzyl pyrrolidine-2-carboxylic acid with tert-butyl chloroformate, followed by reduction and deprotection steps to yield the desired product. This synthetic route is scalable and can be adapted to produce large quantities of the compound for industrial applications.

In conclusion, tert-butyl N-[(3S)-3-(hydroxymethyl)pyrrolidin-3-yl]carbamate (CAS No. 1219939-32-8) is a valuable intermediate in modern medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an indispensable tool for developing novel therapeutic agents with improved pharmacological profiles. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs for treating a wide range of diseases.